p-Tolyl isobutyrate
p-Tolyl isobutyrate
p-Tolyl isobutyrate, also known as fema 3075 or paracresyl isobutyrate, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. p-Tolyl isobutyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tolyl isobutyrate is primarily located in the membrane (predicted from logP). p-Tolyl isobutyrate has an animal, floral, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
103-93-5
VCID:
VC21027362
InChI:
InChI=1S/C11H14O2/c1-8(2)11(12)13-10-6-4-9(3)5-7-10/h4-8H,1-3H3
SMILES:
CC1=CC=C(C=C1)OC(=O)C(C)C
Molecular Formula:
C11H14O2
Molecular Weight:
176.25 g/mol
p-Tolyl isobutyrate
CAS No.: 103-93-5
Cat. No.: VC21027362
Molecular Formula: C11H14O2
Molecular Weight: 176.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | p-Tolyl isobutyrate, also known as fema 3075 or paracresyl isobutyrate, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. p-Tolyl isobutyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tolyl isobutyrate is primarily located in the membrane (predicted from logP). p-Tolyl isobutyrate has an animal, floral, and fruity taste. |
|---|---|
| CAS No. | 103-93-5 |
| Molecular Formula | C11H14O2 |
| Molecular Weight | 176.25 g/mol |
| IUPAC Name | (4-methylphenyl) 2-methylpropanoate |
| Standard InChI | InChI=1S/C11H14O2/c1-8(2)11(12)13-10-6-4-9(3)5-7-10/h4-8H,1-3H3 |
| Standard InChI Key | UPPSFGGDKACIKP-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)OC(=O)C(C)C |
| Canonical SMILES | CC1=CC=C(C=C1)CC(=O)C(C)C |
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